Cas no 328110-84-5 (3-[(4-Carboxyphenyl)sulfamoyl]benzoic acid)

• Product Name: 3-[(4-Carboxyphenyl)sulfamoyl]benzoic acid
• CAS No: 328110-84-5
• MF: C₁₄H₁₁NO₆S
• MW: 321.305242776871
• CID: 2118236
• Update Time: 2023-08-04

3-[(4-Carboxyphenyl)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-carboxyphenyl)amino]sulfonyl]Benzoic acid
• 3-{[(4-carboxyphenyl)amino]sulfonyl}benzoic acid
• 3-[(4-carboxyphenyl)sulfamoyl]benzoic acid
• Oprea1_207780
• Oprea1_057756
• STK229859
• ST50222460
• 3-[(4-Carboxyphenyl)sulfamoyl]benzoic acid

• Inchi： 1S/C14H11NO6S/c16-13(17)9-4-6-11(7-5-9)15-22(20,21)12-3-1-2-10(8-12)14(18)19/h1-8,15H,(H,16,17)(H,18,19)
• InChI Key： SJRGFPVOHIVCBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 518
• XLogP3: 1.3
• Topological Polar Surface Area: 129